2-(2-(ethylsulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(2-ethylsulfonylbenzimidazol-1-yl)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C15H19N3O3S/c1-2-22(20,21)15-16-12-7-3-4-8-13(12)18(15)11-14(19)17-9-5-6-10-17/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key: AKDOXOMLFPIAGB-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC2=CC=CC=C2N1CC(=O)N3CCCC3
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

2-(2-(ethylsulfonyl)-1H-benzo[d]imidazol-1-yl)-1-(pyrrolidin-1-yl)ethanone is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with similar structural features, such as benzimidazole derivatives and sulfonyl groups, have been extensively studied for their chemical properties and synthesis methods. For instance, the structural characterisation of metal complexes involving benzimidazole analogs demonstrates the versatility of these compounds in forming coordination compounds with metals, which could be relevant for catalysis or material science applications (Sousa et al., 2001). Similarly, research on the synthesis and biological activity of benzimidazole derivatives showcases their potential in various fields, including as intermediates for pharmaceuticals and materials science (Darweesh et al., 2016).

Material Science and Catalysis

Benzimidazole and related compounds play a significant role in the development of materials with unique properties. For example, the synthesis of pyrrolo[1,2-a]benzimidazoles using environmentally friendly methods points towards their potential in green chemistry and the synthesis of novel materials with specific functions, such as anti-tumour properties (Sweeney et al., 2017). The development of catalytic systems involving imidazolium salts demonstrates their utility in facilitating chemical reactions, which is crucial for the synthesis of complex molecules and materials (Khazaei et al., 2011).

Environmental and Green Chemistry

The study of gas solubility in ionic liquids containing imidazolium and related structures reveals important implications for environmental science, particularly in the capture and storage of greenhouse gases. This research helps in understanding how modifications to the chemical structure can impact gas solubility, which is essential for developing more efficient methods for gas capture and sequestration (Anthony et al., 2005).